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Compound of Interest

Compound Name: trans-1-Cinnamylpiperazine

Cat. No.: B099036 Get Quote

Technical Guide: Physicochemical Properties of
trans-1-Cinnamylpiperazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of trans-1-
Cinnamylpiperazine, a key intermediate in the synthesis of various pharmacologically active

compounds. This document outlines its known melting and boiling points, provides detailed

hypothetical experimental protocols for their determination, and explores its role in synthetic

pathways leading to compounds with significant biological activity.

Core Physical Properties
trans-1-Cinnamylpiperazine is a piperazine derivative that presents as a solid at room

temperature.[1][2] Its core physical characteristics are summarized in the table below.

Physical Property Value Reference

Melting Point 39-44 °C [2][3]

Boiling Point 129 °C at 1 mm Hg [2][3]
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Experimental Protocols
While the physical properties of trans-1-Cinnamylpiperazine are widely cited in chemical

literature, detailed experimental procedures for their determination are not readily available in

contemporary publications. The following sections describe standard and widely accepted

methodologies for measuring the melting and boiling points of a solid organic compound like

trans-1-Cinnamylpiperazine.

Determination of Melting Point
The melting point of trans-1-Cinnamylpiperazine can be determined using the capillary

method with a calibrated melting point apparatus.

Methodology:

Sample Preparation: A small, finely powdered sample of crystalline trans-1-
Cinnamylpiperazine is packed into a thin-walled capillary tube, sealed at one end, to a

height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a calibrated digital

melting point apparatus.

Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating

phase can be employed to approach the expected melting range, followed by a slower

heating rate (1-2 °C per minute) near the melting point to ensure accuracy.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire solid phase has transitioned to a clear

liquid is recorded as the completion of melting. The melting point is reported as this range.

Determination of Boiling Point (Under Reduced
Pressure)
Given that trans-1-Cinnamylpiperazine has a high boiling point at atmospheric pressure,

distillation under reduced pressure is the standard method to determine its boiling point without

decomposition.
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Methodology:

Apparatus Setup: A small-scale distillation apparatus is assembled, consisting of a round-

bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. The

apparatus is connected to a vacuum pump with a manometer to monitor the pressure.

Sample and Boiling Chips: The round-bottom flask is charged with trans-1-
Cinnamylpiperazine and a few boiling chips to ensure smooth boiling.

Distillation: The system is evacuated to the desired pressure (e.g., 1 mm Hg). The flask is

then gently heated.

Data Recording: The temperature is recorded when the vapor condensation on the

thermometer bulb is in equilibrium with the liquid, and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point at the recorded pressure.

Synthetic Utility and Biological Relevance
trans-1-Cinnamylpiperazine serves as a versatile building block in organic synthesis,

particularly in the development of novel therapeutic agents.

Precursor to Pro-Apoptotic Agents
trans-1-Cinnamylpiperazine is utilized in the synthesis of bile acid piperazinyl derivatives,

which have demonstrated pro-apoptotic properties in human carcinoma cell lines.[2] The

general synthetic scheme involves the coupling of the piperazine moiety of trans-1-
Cinnamylpiperazine with a bile acid derivative.

trans-1-Cinnamylpiperazine

Coupling Reaction

Bile Acid Derivative
(e.g., with an activated carboxyl group)

Pro-Apoptotic Bile Acid
Piperazinyl Derivative
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Synthetic pathway to pro-apoptotic compounds.

The resulting bile acid-piperazinyl derivatives can induce apoptosis through mechanisms that

often involve the mitochondrial pathway. This process is characterized by the generation of

reactive oxygen species (ROS), which leads to mitochondrial dysfunction and the subsequent

activation of the caspase cascade, ultimately resulting in programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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